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Compound of Interest

Compound Name: R-7050

Cat. No.: B15607873

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of R-7050, a

potent and selective inhibitor of Tumor Necrosis Factor Receptor 1 (TNFR1) signaling. R-7050
effectively blocks the interaction between TNFR1 and its downstream signaling adaptors,

TRADD and RIP1, thereby inhibiting the activation of NF-κB and MAPK pathways.[1][2] This

document offers comprehensive guidance on creating stock solutions, relevant signaling

pathways, and experimental protocols for utilizing R-7050 in in-vitro research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of R-7050 is provided in the table

below. This information is essential for accurate stock solution preparation and experimental

design.
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Property Value Reference

Chemical Name

8-Chloro-4-(phenylthio)-1-

(trifluoromethyl)-[1][3]

[4]triazolo[4,3-a]quinoxaline

[1]

Molecular Weight 380.77 g/mol [1][2]

Formula C₁₆H₈ClF₃N₄S [1][2]

Purity ≥98% (HPLC) [1][2]

CAS Number 303997-35-5 [1][2]

Appearance Crystalline solid

Solubility
Soluble in DMSO (up to 20

mM)
[1][2]

Insoluble in water

Limited solubility in ethanol

and PBS

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C

6 months at -80°C

Preparation of R-7050 Stock Solutions
Accurate preparation of stock solutions is critical for reproducible experimental results. The

following protocol outlines the steps for preparing a 10 mM stock solution of R-7050 in DMSO.

Materials
R-7050 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Calibrated precision balance

Vortex mixer

Protocol for 10 mM Stock Solution
Weighing R-7050:

On a calibrated precision balance, carefully weigh out 3.81 mg of R-7050 powder.

Note: To ensure accuracy, especially when weighing small amounts, it is recommended to

use a balance with a readability of at least 0.01 mg.

Dissolving in DMSO:

Transfer the weighed R-7050 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the R-7050 is completely dissolved. Gentle warming (to

no more than 37°C) may aid in dissolution.

Quality Control:

Visually inspect the solution to ensure there are no visible particulates.

For rigorous quality control, the concentration of the stock solution can be verified using

High-Performance Liquid Chromatography (HPLC) with a standard curve of known R-7050
concentrations.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term

use (up to 2 weeks).
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Dilution Calculator for R-7050 Stock Solutions
To assist in preparing various concentrations of R-7050, the following table provides the

required volume of DMSO for specific masses of the compound.

Desired Concentration Mass of R-7050 Volume of DMSO to Add

1 mM 1 mg 2.63 mL

5 mM 1 mg 0.526 mL

10 mM 1 mg 0.263 mL

1 mM 5 mg 13.13 mL

5 mM 5 mg 2.63 mL

10 mM 5 mg 1.31 mL

R-7050 Mechanism of Action and Signaling
Pathways
R-7050 exerts its inhibitory effects by targeting the initial steps of the TNFR1 signaling

cascade. Upon binding of TNF-α to TNFR1, a signaling complex is formed, which includes the

adaptor proteins TRADD and RIP1. R-7050 prevents the association of TRADD and RIP1 with

TNFR1, thereby blocking downstream signaling.[1][2]

TNFR1 Signaling Pathway Inhibition by R-7050
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Caption: R-7050 inhibits TNFR1 signaling by blocking TRADD/RIP1 association.
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Experimental Workflow: Investigating R-7050 Activity
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Caption: General workflow for studying R-7050's effects in vitro.

Experimental Protocols
The following are detailed protocols for key experiments to characterize the activity of R-7050.

Protocol 1: TNF-α Induced NF-κB Reporter Assay
This assay measures the ability of R-7050 to inhibit TNF-α-induced activation of the NF-κB

signaling pathway using a luciferase reporter system.

Materials:

HEK293 cells (or other suitable cell line)

NF-κB luciferase reporter vector and a constitutively expressing Renilla luciferase vector (for

normalization)

Transfection reagent (e.g., Lipofectamine)
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Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

Recombinant human TNF-α

R-7050 stock solution (10 mM in DMSO)

Dual-luciferase reporter assay system

White, clear-bottom 96-well plates

Luminometer

Procedure:

Cell Seeding:

One day prior to transfection, seed HEK293 cells into a white, clear-bottom 96-well plate

at a density of 30,000 cells per well in 100 µL of complete DMEM.[1]

Incubate overnight at 37°C in a 5% CO₂ incubator.

Transfection:

On the day of transfection, co-transfect the cells with the NF-κB firefly luciferase reporter

vector and the Renilla luciferase control vector according to the manufacturer's protocol for

your chosen transfection reagent.[1]

Incubate for 24 hours.

Cell Treatment:

Prepare a working solution of R-7050 by diluting the 10 mM stock in serum-free DMEM to

the desired final concentrations (e.g., 0.1, 1, 10 µM).

Prepare a vehicle control with the same final concentration of DMSO as the highest R-
7050 concentration.
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Aspirate the media from the cells and add 50 µL of the R-7050 working solutions or vehicle

control.

Pre-incubate for 1 hour at 37°C.

Prepare a TNF-α working solution (e.g., 20 ng/mL) in serum-free DMEM.

Add 50 µL of the TNF-α working solution to the appropriate wells. For unstimulated

controls, add 50 µL of serum-free DMEM.

Incubate for 6 hours at 37°C.[1]

Luciferase Assay:

Perform the dual-luciferase assay according to the manufacturer's instructions.

Measure both firefly and Renilla luciferase activity using a luminometer.

Data Analysis:

Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

Calculate the fold induction of NF-κB activity by dividing the normalized luciferase activity

of the TNF-α treated samples by the unstimulated control.

Plot the fold induction against the concentration of R-7050 to determine the IC₅₀ value.

Protocol 2: Cytotoxicity Assay (MTT Assay)
This protocol determines the cytotoxic effects of R-7050 on a given cell line.

Materials:

Target cell line (e.g., HeLa, HT-29)

Complete growth medium

R-7050 stock solution (10 mM in DMSO)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Clear, flat-bottom 96-well plates

Microplate reader

Procedure:

Cell Seeding:

Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.

Incubate for 24 hours to allow for cell attachment.

Cell Treatment:

Prepare serial dilutions of R-7050 in complete medium from the 10 mM stock. Ensure the

final DMSO concentration does not exceed 0.5%.

Include a vehicle control (medium with the highest concentration of DMSO) and a no-

treatment control.

Aspirate the medium from the cells and add 100 µL of the R-7050 dilutions or controls.

Incubate for 24-72 hours.

MTT Addition:

Add 10 µL of MTT solution to each well.

Incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

Solubilization:

Aspirate the medium containing MTT.
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Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

Incubate for at least 1 hour at room temperature with gentle shaking.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the no-treatment

control.

Plot the percent viability against the R-7050 concentration to determine the CC₅₀ (50%

cytotoxic concentration).

Protocol 3: Co-Immunoprecipitation of TRADD and RIP1
This protocol is designed to demonstrate the inhibitory effect of R-7050 on the interaction

between TRADD and RIP1 following TNF-α stimulation.

Materials:

Cell line expressing endogenous TRADD and RIP1 (e.g., HEK293T)

Complete growth medium

Recombinant human TNF-α

R-7050 stock solution (10 mM in DMSO)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Antibodies: anti-TRADD, anti-RIP1, and a negative control IgG

Protein A/G magnetic beads

Wash buffer (e.g., PBS with 0.1% Tween-20)
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Elution buffer (e.g., 2x Laemmli sample buffer)

SDS-PAGE and Western blotting reagents

Procedure:

Cell Treatment:

Culture cells to 80-90% confluency.

Pre-treat cells with R-7050 (e.g., 10 µM) or vehicle (DMSO) for 1 hour.

Stimulate cells with TNF-α (e.g., 20 ng/mL) for 15-30 minutes.

Cell Lysis:

Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer.

Centrifuge the lysate to pellet cell debris and collect the supernatant.

Determine the protein concentration of the lysate.

Immunoprecipitation:

Incubate a portion of the cell lysate (e.g., 500 µg of protein) with an anti-TRADD antibody

or control IgG overnight at 4°C with gentle rotation.

Add Protein A/G magnetic beads and incubate for another 2-4 hours at 4°C.

Wash the beads several times with wash buffer to remove non-specific binding.

Elution and Western Blotting:

Elute the protein complexes from the beads by adding elution buffer and heating.

Separate the eluted proteins by SDS-PAGE and transfer to a PVDF membrane.

Probe the membrane with an anti-RIP1 antibody to detect the co-immunoprecipitated

RIP1.
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As a control, probe a separate blot with an anti-TRADD antibody to confirm the

immunoprecipitation of TRADD.

Data Analysis:

Compare the amount of co-immunoprecipitated RIP1 in the R-7050-treated sample versus

the vehicle-treated sample. A decrease in the RIP1 band intensity in the R-7050 treated

sample indicates inhibition of the TRADD-RIP1 interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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